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Compound of Interest

Compound Name: 3-Nitrobenzyl bromide

Cat. No.: B016694

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Nitrobenzyl bromide (CAS No. 3958-57-4). The following sections detail the hazardous nature
of this compound, recommend stringent safety protocols, and provide guidance for its use in a
laboratory setting, particularly for professionals in research and drug development.

Chemical and Physical Properties

3-Nitrobenzyl bromide is a crystalline solid that is white to light yellow or green in appearance.
It is a vital reagent in organic synthesis, often utilized for its reactive benzyl bromide moiety and
the electron-withdrawing properties of the nitro group.
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Property Value Reference
a-Bromo-3-nitrotoluene, 1-

Synonyms ) --INVALID-LINK--
(Bromomethyl)-3-nitrobenzene

Molecular Formula C7HeBrNO2 --INVALID-LINK--

Molecular Weight 216.03 g/mol --INVALID-LINK--
White to light yellow to green

Appearance --INVALID-LINK--
powder/crystals

Melting Point 57-61 °C --INVALID-LINK--

- Insoluble in water, soluble in --INVALID-LINK--, --INVALID-
Solubility

methanol

LINK--

Hazard Identification and Classification

3-Nitrobenzyl bromide is classified as a hazardous substance and requires careful handling.

The primary hazards are summarized in the table below.

Hazard Class Category Hazard Statement
) ) o Causes severe skin burns and
Skin Corrosion/Irritation 1B
eye damage.[1]
) o Causes serious eye damage.
Serious Eye Damage/Irritation 1 ]
o Suspected of causing genetic
Germ Cell Mutagenicity 2
defects.
Corrosive to Metals 1 May be corrosive to metals.[2]
Specific Target Organ Toxicity 3 May cause respiratory

(Single Exposure)

irritation.[3]

Signal Word: Danger

Hazard Pictograms:
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e Corrosion
e Health Hazard

o [rritant

Toxicology and Potential Health Effects

While specific acute toxicity data such as LD50 values for 3-Nitrobenzyl bromide are not
readily available, the compound is known to be a lachrymator and causes irritation to the skin,
eyes, and respiratory tract.[4] The most significant long-term health concern is its potential for
genotoxicity, as it is suspected of causing genetic defects.

Hypothesized Genotoxicity Pathway

Nitroaromatic compounds, including 3-Nitrobenzyl bromide, can undergo metabolic activation
to become genotoxic. The proposed pathway involves the reduction of the nitro group to form
reactive intermediates that can adduct to DNA, leading to mutations and chromosomal
damage.

Cellular Environment

Reactive Intermediates I ding

3-Nitrobenzyl Bromide Entry into cel p rme: Covalent Bindin DNA Formation of DNA Adducts Leads to DNA Strand Breaks
(e.., N-hydroxyarylamine) & Mutations

Click to download full resolution via product page

Caption: Hypothesized genotoxicity pathway for 3-Nitrobenzyl bromide.

Safety and Handling Precautions
Engineering Controls

o Ventilation: All work with 3-Nitrobenzyl bromide, especially handling of the solid powder,
must be conducted in a properly functioning chemical fume hood to minimize inhalation
exposure.
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o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3-Nitrobenzyl bromide.

PPE Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

) ] A flame-retardant lab coat and chemically
Skin Protection ) o
resistant gloves (e.g., nitrile).

A NIOSH-approved respirator with an
) ) appropriate cartridge for organic vapors and
Respiratory Protection ) ] ] )
particulates should be used if engineering

controls are insufficient or during spill cleanup.

Safe Handling Workflow

The following workflow should be adopted to ensure the safe handling of 3-Nitrobenzyl
bromide in a laboratory setting.
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Preparation:
- Review SDS
- Assemble all necessary equipment and reagents
- Don appropriate PPE

!

Weighing:
- Perform within a chemical fume hood
- Use a tared, sealed container
- Minimize dust generation

!

Reaction Setup:
- Add reagent in the fume hood
- Ensure the reaction vessel is properly secured and ventilated

!

Reaction Work-up:
- Quench reaction carefully
- Perform extractions and purifications in the fume hood

!

Waste Disposal:
- Segregate waste into appropriate, labeled containers
- Follow institutional hazardous waste disposal procedures

!

Decontamination:
- Clean all glassware and work surfaces thoroughly
- Remove and properly dispose of PPE

Click to download full resolution via product page

Caption: A typical workflow for the safe laboratory handling of 3-Nitrobenzyl bromide.
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First Aid Measures

Immediate medical attention is required for all routes of exposure.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek

immediate medical attention.[1]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[1]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[1]

. | Exblosi I

Property

Value

Flammability

Combustible solid.

Suitable Extinguishing Media

Dry chemical, carbon dioxide, or foam. Do NOT

use water.[4]

Hazardous Combustion Products

Nitrogen oxides (NOXx), carbon monoxide (CO),
carbon dioxide (COz2), and hydrogen bromide
gas.[1]

Firefighting Precautions

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[1]
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Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate PPE, including respiratory
protection. Avoid dust formation.

o Containment and Cleanup: Sweep up the spilled solid, taking care not to create dust, and
place it into a suitable, labeled container for disposal. Do not allow the chemical to enter the
environment.[1]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[1] Protect from moisture.

e Incompatible Materials: Strong oxidizing agents, bases, alcohols, and amines.[1]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material is considered hazardous waste.

Experimental Protocol: N-Alkylation of Imidazole
with 3-Nitrobenzyl Bromide

This protocol is a representative example of a procedure using 3-Nitrobenzyl bromide and
should be adapted and optimized as necessary for specific research goals. A thorough risk
assessment must be conducted before commencing any experimental work.

Objective: To synthesize 1-(3-nitrobenzyl)-1H-imidazole.
Materials:

Imidazole

3-Nitrobenzyl bromide

Potassium carbonate (anhydrous)

Acetonitrile (anhydrous)
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o Ethyl acetate

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

e Preparation (in a chemical fume hood):

o To a round-bottom flask equipped with a magnetic stir bar, add imidazole (1.0 eq) and
anhydrous potassium carbonate (2.0 eq).

o Add anhydrous acetonitrile to the flask.
e Reaction:

o While stirring the suspension, add a solution of 3-Nitrobenzyl bromide (1.05 eq) in
anhydrous acetonitrile dropwise at room temperature.

o Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Work-up (in a chemical fume hood):

o Once the reaction is complete, cool the mixture to room temperature.

o

Filter the solid potassium carbonate and potassium bromide.

[¢]

Evaporate the solvent from the filtrate under reduced pressure.

[¢]

Dissolve the crude product in ethyl acetate and transfer it to a separatory funnel.

[e]

Wash the organic layer with water and then with brine.

o

Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.

o Purification:
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o Filter to remove the drying agent and evaporate the solvent in vacuo to yield the crude
product.

o The product can be further purified by column chromatography on silica gel.

Logical Framework for the Experimental Protocol
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Caption: Logical flow of the experimental protocol for N-alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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